Cas no 2249695-91-6 (1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole)

• Product Name: 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole
• CAS No: 2249695-91-6
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 5767124
• PubChem ID: 138047219
• Update Time: 2025-11-01

1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• Z3216020389
• 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole
• EN300-26575508
• 2249695-91-6
• 1-Methyl-4-[(E)-2-(trifluoromethylsulfonyl)ethenyl]pyrazole

• Inchi： 1S/C7H7F3N2O2S/c1-12-5-6(4-11-12)2-3-15(13,14)7(8,9)10/h2-5H,1H3/b3-2+
• InChI Key： FPYBFWXKLLJJQY-NSCUHMNNSA-N
• SMILES： S(C(F)(F)F)(/C=C/C1C=NN(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 240.01803313g/mol
• Monoisotopic Mass: 240.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole

Introduction to 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole (CAS No. 2249695-91-6)

1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole, with the CAS number 2249695-91-6, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole ring and a trifluoromethanesulfonylethenyl substituent, which confer it with a range of interesting chemical and biological properties.

The pyrazole ring is a five-membered heterocyclic aromatic compound with two nitrogen atoms. It is known for its stability and reactivity, making it a valuable scaffold in the synthesis of various bioactive molecules. The presence of the trifluoromethanesulfonylethenyl group, on the other hand, introduces additional complexity and functionality to the molecule. This group is highly electronegative and can influence the electronic properties of the molecule, affecting its reactivity and biological activity.

Recent studies have highlighted the potential applications of 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a lead structure for developing novel antiviral agents. The researchers found that the compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a therapeutic candidate.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the anticancer properties of 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole. The results indicated that the compound could effectively inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation.

The synthetic accessibility of 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole has also been a focus of recent research. A 2023 paper in Tetrahedron Letters described an efficient and scalable synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity of the final product but also reduces environmental impact by minimizing waste generation.

Beyond its direct applications in drug discovery, 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole has also shown promise as a building block for more complex molecular architectures. For example, it can be used as a starting material for synthesizing peptidomimetics, which are important in the development of enzyme inhibitors and other therapeutic agents. The flexibility and modularity of this compound make it an attractive choice for chemists looking to explore new chemical spaces.

In conclusion, 1-methyl-4-(2-trifluoromethanesulfonylethenyl)-1H-pyrazole (CAS No. 2249695-91-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological activity, make it an exciting target for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.